Cas no 127446-96-2 (3-Quinolinecarboxylicacid, 4-[[2-(dipropylamino)-1-methyl-2-oxoethyl]amino]-7-(trifluoromethyl)-,ethyl ester)

• Product Name: 3-Quinolinecarboxylicacid, 4-[[2-(dipropylamino)-1-methyl-2-oxoethyl]amino]-7-(trifluoromethyl)-,ethyl ester
• CAS No: 127446-96-2
• MF: C₂₂H₂₈F₃N₃O₃
• MW: 439.471236228943
• CID: 166832
• PubChem ID: 3080175
• Update Time: 2025-04-19

3-Quinolinecarboxylicacid, 4-[[2-(dipropylamino)-1-methyl-2-oxoethyl]amino]-7-(trifluoromethyl)-,ethyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Quinolinecarboxylicacid, 4-[[2-(dipropylamino)-1-methyl-2-oxoethyl]amino]-7-(trifluoromethyl)-,ethyl ester
• ethyl 4-[[1-(dipropylamino)-1-oxopropan-2-yl]amino]-7-(trifluoromethyl)quinoline-3-carboxylate
• 127446-96-2
• SR 26241
• Ethyl 4-{[1-(dipropylamino)-1-oxopropan-2-yl]imino}-7-(trifluoromethyl)-1,4-dihydroquinoline-3-carboxylate
• DTXSID50925890
• 3-Quinolinecarboxylic acid, 4-((2-((dipropylamino)-1-methyl-2-oxoethyl)amino)-7-(trifluoromethyl)-, ethyl ester, (+-)-
• RRILIJHOFZMDMY-UHFFFAOYSA-N
• SCHEMBL9875153
• Ethyl 4-(1-(N,N-dipropylcarbamoyl)ethylamino)-7-trifluoromethylquinoline-3-carboxylate

• Inchi： 1S/C22H28F3N3O3/c1-5-10-28(11-6-2)20(29)14(4)27-19-16-9-8-15(22(23,24)25)12-18(16)26-13-17(19)21(30)31-7-3/h8-9,12-14H,5-7,10-11H2,1-4H3,(H,26,27)
• InChI Key： RRILIJHOFZMDMY-UHFFFAOYSA-N
• SMILES： FC(C1C=CC2C(C=1)=NC=C(C(=O)OCC)C=2NC(C)C(N(CCC)CCC)=O)(F)F

Computed Properties

• Exact Mass: 439.20844
• Monoisotopic Mass: 439.208
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 10
• Complexity: 596
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 71.5Ų

Experimental Properties

• Density: 1.217
• Boiling Point: 527.7°Cat760mmHg
• Flash Point: 273°C
• Refractive Index: 1.544
• PSA: 71.53